
The Foundational Workflow: A Systematic
Approach to CAS Number Identification

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name:
1-[(6-Chloropyridin-3-

yl)methyl]indole

CAS No.: 861207-51-4

Cat. No.: B2648300 Get Quote

The search for a CAS number for a specific analog is not a linear process but an iterative

investigation. The causality behind this workflow is based on a principle of moving from the

most specific to the most general search queries, leveraging different types of chemical

identifiers and databases. This ensures that all potential avenues are explored, and the results

are cross-validated.
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Step 1: Direct Search
(Exact Name & Structure)

Step 2: Key Identifier Search
(SMILES, InChIKey)

No direct match

Step 3: Substructure & Similarity Search

No exact match

Result: CAS RN Found & Verified

Exact match found

Step 4: Supplier & Commercial Database Search

No exact structural match

Exact match found

Step 5: Literature & Patent Search

Not commercially available CAS RN listed

Result: No CAS RN Found
(Likely a Novel Compound)

Compound is novel
or not registered

Click to download full resolution via product page

Caption: A systematic workflow for identifying the CAS number of a chemical analog.

Key Methodologies and Experimental Protocols
This section details the practical application of the workflow, providing step-by-step protocols

for utilizing authoritative public databases. Our primary tool for this demonstration will be

PubChem, a comprehensive and freely accessible database from the U.S. National Institutes of

Health (NIH).
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Protocol 2.1: Direct Search by Name
This is the initial and most straightforward step. The goal is to find a direct match for the

compound's IUPAC or common name.

Navigate to an authoritative database such as PubChem (pubchem.ncbi.nlm.nih.gov).[1]

Input the most specific chemical name into the search bar. For our core compound, this

would be: 1-[(6-chloropyridin-3-yl)methyl]-1H-indole.

Execute the search.

Analyze Results: In this case, a direct search for the parent compound does not yield a

dedicated entry with a CAS number. This is a common and important finding, indicating that

we must broaden our search strategy.

Protocol 2.2: Substructure and Similarity Searching
When a direct search fails, the next logical step is to search for the core scaffold to find

registered analogs. This is the most powerful technique for this topic. The principle is to define

the key structural fragments and ask the database to find all molecules that contain them.

Navigate to the structure search functionality of the database (e.g., PubChem Structure

Search).

Draw the Core Structure: Using the provided chemical editor, draw the 1-[(6-chloropyridin-
3-yl)methyl]indole scaffold.

Define Search Type: Select "Substructure" as the search type. This will find all molecules

that contain the drawn structure as a part of their larger structure.

Execute Search: The database will return a list of compounds containing the core scaffold.

Review and Refine: Examine the results for analogs with known CAS numbers. This search

will reveal related structures, even if they are not indole-based. For example, it will identify

the well-known neonicotinoid insecticide, Imidacloprid (CAS: 138261-41-3), which shares the

1-[(6-chloropyridin-3-yl)methyl] moiety.[2] This provides crucial context about the biological

relevance of this chemical fragment.
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Search Query

Database Search Results

Core Scaffold
1-[(6-chloropyridin-3-yl)methyl]indole

Analog A
(e.g., 5-Fluoro derivative)

Substructure Match

Analog B
(e.g., 2-Methyl derivative)

Substructure Match

Related Compound
(e.g., Imidacloprid)

Substructure Match

Click to download full resolution via product page

Caption: The concept of a substructure search to identify related analogs.

Data Presentation: Representative Analogs and
Identifiers
While a direct CAS number for the parent compound 1-[(6-chloropyridin-3-yl)methyl]indole
is not readily found in public databases, the systematic search reveals CAS numbers for

structurally related compounds. This is a critical insight for researchers, as it often means that

simpler analogs may not have been synthesized and registered, representing a potential area

for novel research.

The table below summarizes CAS numbers for key building blocks and related structures

identified through the described search workflow. This data is invaluable for planning synthetic

routes and for understanding the chemical landscape.
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Compound Name
Role/Relation to
Core Topic

CAS Number Source

Imidacloprid

Shares the

chloropyridinylmethyl

moiety

138261-41-3 PubChem[2]

Acetamiprid
Related neonicotinoid

with chloropyridine
160430-64-8 PubChem[3]

1-[(6-Chloropyridin-3-

yl)methyl]piperazine

Analog where indole

is replaced by

piperazine

1135439-04-1 Echemi[4]

N-[(6-Chloropyridin-3-

yl)methyl]methylamine

Key synthetic

precursor/metabolite
120739-62-0 PubChem[5]

5-Fluoroindole
Potential synthetic

precursor
399-52-0

CAS Common

Chemistry[6]

5-Bromo-6-

chloropyridin-3-ol

Potential synthetic

precursor
130115-85-4 PubChem[7]

(6-Chloropyridin-3-

yl)methyl...

Example of a

complex, non-

registered analog

N/A Alchem Pharmtech[8]

This table demonstrates that while specific indole analogs may be elusive, the core chemical

space is well-documented through related structures and precursors.

Trustworthiness: Self-Validating Protocols and
Expert Insights
As a Senior Application Scientist, my experience has shown that a single data point is rarely

sufficient. The trustworthiness of a CAS number comes from cross-validation.

Cross-Reference Across Databases: A CAS number found in a supplier catalog should be

verified against a primary, non-commercial source like PubChem or the CAS Common

Chemistry database.
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Check for "Deleted or Replaced" Numbers: CAS may merge entries or delete numbers.

Authoritative sources will list these changes. For example, the entry for 5-Fluoroindole notes

a deleted CAS RN.[6]

"N/A" is an Answer: The result "CAS N/A" from a supplier is valuable data.[8] It strongly

suggests the compound is either novel, a research chemical sold before formal registration,

or proprietary. This allows the researcher to proceed with the understanding that they may be

working with a new chemical entity.

Consider the Isomer: Be aware of positional isomers. A search might return a result for 1-[(3-

Chloropyridin-4-yl)methyl]indole instead of the desired 1-[(6-Chloropyridin-3-
yl)methyl]indole. While not the target molecule, identifying related isomers can inform

synthesis and characterization strategies.

By following this multi-pronged approach, the researcher creates a self-validating system

where the confidence in the identification—or the lack thereof—is high. This rigorous process is

essential for patent applications, publications, and regulatory submissions where chemical

identity must be unambiguous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b2648300?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2648300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

